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Compound of Interest

Compound Name: Butoconazole Nitrate

Cat. No.: B1668105

Ensuring the safe and environmentally responsible disposal of butoconazole nitrate is a
critical component of laboratory safety and chemical management. Improper disposal of this
antifungal agent can lead to environmental contamination and may pose health risks. This
guide provides detailed procedures for the proper handling and disposal of butoconazole
nitrate in research, scientific, and drug development settings, aligning with regulatory
guidelines and promoting a culture of safety.

Butoconazole nitrate is recognized for its potential to cause serious eye irritation and is
harmful if swallowed, in contact with skin, or inhaled.[1] Furthermore, it is classified as very
toxic to aquatic life with long-lasting effects, underscoring the importance of preventing its
release into the environment.[2]

Recommended Disposal Procedures

The primary and mandated method for the disposal of butoconazole nitrate is through an
approved waste disposal plant.[2][3] This ensures that the chemical is managed in a controlled
and compliant manner, mitigating risks to both human health and the environment.

Step-by-Step Disposal Protocol for Butoconazole Nitrate:

o Personal Protective Equipment (PPE): Before handling butoconazole nitrate for disposal,
ensure appropriate PPE is worn, including safety goggles with side-shields, protective
gloves, and impervious clothing.[2] A suitable respirator should be used if there is a risk of
dust or aerosol formation.[2]
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» Containerization:
o Keep butoconazole nitrate in its original, tightly sealed container whenever possible.

o If transferring to a new container for disposal, ensure it is clearly labeled with the chemical
name ("Butoconazole Nitrate") and appropriate hazard symbols.

o Sweep up any solid material and place it into a suitable, closed container for disposal.[3]

o Waste Segregation: Segregate butoconazole nitrate waste from other laboratory waste
streams. It should be classified as a hazardous chemical waste.

e Engage a Licensed Waste Disposal Service: Contact your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal company to arrange for
the collection and disposal of the butoconazole nitrate waste. These services are equipped
to handle and transport hazardous materials in accordance with regulations set by agencies
such as the Environmental Protection Agency (EPA).[4][5]

» Documentation: Maintain accurate records of the amount of butoconazole nitrate being
disposed of, the date of disposal, and the name of the waste disposal company. This
documentation is crucial for regulatory compliance.

What Not to Do:

e Do NOT flush down the drain: Due to its high aquatic toxicity, butoconazole nitrate must not
be disposed of in sinks or drains.[2] This practice can lead to the contamination of
waterways.[6]

o Do NOT dispose of in regular trash: Disposing of butoconazole nitrate in the household or
laboratory trash is not recommended for research quantities due to its hazardous
characteristics.[3] While some guidelines suggest mixing expired medications with
unpalatable substances for household trash disposal, this is not appropriate for the quantities
and concentrations typically found in a laboratory setting.[7][8][9]

» Do NOT incinerate without proper facilities: On-site incineration should only be performed in
a licensed and permitted hazardous waste incinerator.[5]
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Quantitative Hazard Data

For a clear understanding of the primary hazards associated with butoconazole nitrate, the
following table summarizes key information from safety data sheets.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]

Serious Eye Irritation H319 [Ci?uses serious eye irritation.
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[2]
Chronic Aquatic Toxicity H410 Very toxic to aquatic life with

long lasting effects.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of butoconazole
nitrate in a laboratory setting.

Contact Insiitutional EHS or
Licensed Waste Disposal Company
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Caption: Workflow for the compliant disposal of butoconazole nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1668105?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.benchchem.com/product/b1668105?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/23554m.pdf
https://dcchemicals.com/msds/MSDS_DC31576.html
https://www.fishersci.com/store/msds?partNumber=AC468770010&productDescription=BUTOCONAZOLE+NITRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://dtsc.ca.gov/pharmaceutical-waste/
https://www.droracle.ai/articles/296925/dispo-instructions-to-the-patient
https://my.clevelandclinic.org/health/drugs/18755-clotrimazole-skin-cream-lotion-ointment-or-solution
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b1668105#butoconazole-nitrate-proper-disposal-procedures
https://www.benchchem.com/product/b1668105#butoconazole-nitrate-proper-disposal-procedures
https://www.benchchem.com/product/b1668105#butoconazole-nitrate-proper-disposal-procedures
https://www.benchchem.com/product/b1668105#butoconazole-nitrate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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